Cas no 106327-06-4 (2-[carboxymethyl(phosphonomethyl)amino]propanoic Acid)

• Product Name: 2-[carboxymethyl(phosphonomethyl)amino]propanoic Acid
• CAS No: 106327-06-4
• MF: C₆H₁₂NO₇P
• MW: 241.135743141174
• CID: 1175577
• PubChem ID: 13920552
• Update Time: 2025-04-20

2-[carboxymethyl(phosphonomethyl)amino]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[carboxymethyl(phosphonomethyl)amino]propanoic Acid
• 106327-06-4
• N-(Carboxymethyl)-N-(phosphonomethyl)alanine
• DTXSID10552500
• SCHEMBL10716346

• Inchi： 1S/C6H12NO7P/c1-4(6(10)11)7(2-5(8)9)3-15(12,13)14/h4H,2-3H2,1H3,(H,8,9)(H,10,11)(H2,12,13,14)
• InChI Key： CGVVYIBKOCMUNU-UHFFFAOYSA-N
• SMILES： P(CN(CC(=O)O)C(C(=O)O)C)(=O)(O)O

Computed Properties

• Exact Mass: 241.03513872g/mol
• Monoisotopic Mass: 241.03513872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 145.18000
• LogP: -1.01870